Cas no 20535-63-1 ( )

• Product Name: &nbsp
• CAS No: 20535-63-1
• MF: C₁₂H₁₀ClN₅
• MW: 259.694300174713
• CID: 909960
• PubChem ID: 309506
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[2,6-diamino-5-(4-chlorophenyl)pyrimidin-4-yl]acetonitrile
• (2,6-Diamino-5-(4-chloro-phenyl)-pyrimidin-4-yl)-acetonitrile
• [2,6-Diamino-5-(4-chloro-phenyl)-pyrimidin-4-yl]-acetonitrile
• 5-(p-Chlorphenyl)-6-cyanomethyl-2,4-diamino-pyrimidin
• AC1L7F71
• NSC211797
• DTXSID20174530
• A52KEF5R4U
• 2,6-Diamino-5-(4-chlorophenyl)-4-pyrimidineacetonitrile
• NSC-211797
• NSC 211797
• 4-Pyrimidineacetonitrile, 2,6-diamino-5-(4-chlorophenyl)-
• 4-Pyrimidineacetonitrile, 2,6-diamino-5-(p-chlorophenyl)-
• 20535-63-1
•  

• Inchi： 1S/C12H10ClN5/c13-8-3-1-7(2-4-8)10-9(5-6-14)17-12(16)18-11(10)15/h1-4H,5H2,(H4,15,16,17,18)
• InChI Key： FWGCWRTVBYBLHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N)N=C(N)N=C1CC#N

Computed Properties

• Exact Mass: 259.0627
• Monoisotopic Mass: 259.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.412
• Boiling Point: 575.5°C at 760 mmHg
• Flash Point: 301.9°C
• Refractive Index: 1.684
• PSA: 101.61